2-Ethyl-5-methylpyridine 1-oxide

• CAS No.: 101870-72-8
• Molecular Formula: C8H11NO
• Molecular Weight: 137.182
• IUPAC Name: 2-ethyl-5-methyl-1-oxidopyridin-1-ium
• InChI: InChI=1S/C8H11NO/c1-3-8-5-4-7(2)6-9(8)10/h4-6H,3H2,1-2H3
• InChI Key: LEISNYDHERLQAG-UHFFFAOYSA-N
• SMILES: CCC1=[N+](C=C(C=C1)C)[O-]
• Synonyms: Pyridine, 2-ethyl-5-methyl-, 1-oxide (9CI)

Description

Historical Context and Discovery

The discovery and development of pyridine N-oxides, including 2-Ethyl-5-methylpyridine 1-oxide, traces back to the pioneering work of Jakob Meisenheimer in the early 20th century. Meisenheimer first reported the synthesis of pyridine-N-oxide using peroxybenzoic acid as the oxidant, establishing the foundation for N-oxide chemistry. This breakthrough opened new avenues for the preparation of oxidized heterocyclic compounds and laid the groundwork for understanding the unique properties of N-oxide derivatives.

The synthesis methodology developed by Meisenheimer became the standard approach for converting pyridine derivatives to their corresponding N-oxides. His work demonstrated that pyridine compounds could be efficiently oxidized at the nitrogen atom to produce stable N-oxide derivatives with distinct chemical and physical properties. The successful oxidation of various substituted pyridines, including alkylated derivatives like 2-Ethyl-5-methylpyridine, led to the systematic exploration of this compound class.

Research into substituted pyridine N-oxides gained momentum throughout the mid-20th century as chemists recognized their potential as intermediates in organic synthesis. The development of improved oxidation methods using various peracids, including meta-chloroperoxybenzoic acid and peracetic acid, enabled more efficient preparation of compounds like 2-Ethyl-5-methylpyridine 1-oxide. These advances facilitated the detailed study of N-oxide properties and their applications in synthetic chemistry.

Nomenclature and Classification

2-Ethyl-5-methylpyridine 1-oxide exhibits a complex nomenclature system reflecting both its structural features and chemical classification. The compound is systematically named according to International Union of Pure and Applied Chemistry guidelines as 5-ethyl-2-methyl-1-oxidopyridin-1-ium, which precisely describes the substitution pattern and oxidation state. This systematic name indicates the presence of an ethyl group at position 5, a methyl group at position 2, and an N-oxide functionality at position 1 of the pyridine ring.

Alternative nomenclature systems provide additional names for this compound, including 2-Picoline, 5-ethyl-, 1-oxide and 5-Ethyl-2-methylpyridine N-oxide. These variations reflect different naming conventions and historical practices in chemical literature. The compound is also identified by its Chemical Abstracts Service registry number 768-44-5, which provides a unique identifier for database searches and regulatory purposes.

The classification of 2-Ethyl-5-methylpyridine 1-oxide encompasses multiple chemical categories. Primarily, it belongs to the heterocyclic compound family, specifically the pyridine N-oxide subclass. The compound is further classified as an organic nitrogen compound and falls under the broader category of aromatic heterocycles. Its molecular structure features a six-membered aromatic ring containing one nitrogen atom bearing an oxide functionality, characteristic of the pyridine N-oxide family.

The following table summarizes the key nomenclature and identification data for 2-Ethyl-5-methylpyridine 1-oxide:

Property	Value
Systematic Name	5-ethyl-2-methyl-1-oxidopyridin-1-ium
Common Name	2-Ethyl-5-methylpyridine 1-oxide
Alternative Names	5-Ethyl-2-methylpyridine N-oxide, 2-Picoline, 5-ethyl-, 1-oxide
Chemical Abstracts Service Number	768-44-5
Molecular Formula	C₈H₁₁NO
International Chemical Identifier	InChI=1S/C8H11NO/c1-3-8-5-4-7(2)9(10)6-8/h4-6H,3H2,1-2H3
Simplified Molecular Input Line Entry System	CCC1=CN+[O-]

Significance in Heterocyclic Chemistry

2-Ethyl-5-methylpyridine 1-oxide holds considerable significance in heterocyclic chemistry due to its unique structural features and reactivity patterns. The compound exemplifies the distinctive properties of pyridine N-oxides, which differ substantially from their parent pyridine compounds in terms of electronic structure, basicity, and chemical reactivity. The presence of the N-oxide functionality introduces a dipolar character to the molecule, significantly altering its chemical behavior and making it a valuable intermediate in synthetic transformations.

The electron-rich nature of pyridine N-oxides, including 2-Ethyl-5-methylpyridine 1-oxide, enables unique reactivity patterns not observed in conventional pyridine derivatives. The N-oxide group activates the pyridine ring toward both electrophilic and nucleophilic substitution reactions, providing synthetic chemists with versatile tools for molecular modification. This enhanced reactivity has made N-oxides important intermediates in the synthesis of complex heterocyclic compounds and pharmaceutically active molecules.

Research has demonstrated that pyridine N-oxides can undergo various transformations that are difficult or impossible with parent pyridine compounds. The N-oxide functionality can be selectively removed under specific conditions, allowing for temporary activation of the pyridine ring followed by restoration to the original heterocycle. This strategy has proven particularly valuable in synthetic sequences requiring regioselective functionalization of pyridine rings.

The compound's significance extends to its role in understanding fundamental aspects of N-oxide chemistry. Studies of 2-Ethyl-5-methylpyridine 1-oxide and related compounds have provided insights into the electronic effects of alkyl substitution on N-oxide stability and reactivity. These investigations have contributed to the development of predictive models for N-oxide behavior and have guided the design of new synthetic methodologies.

Position in the Pyridine N-oxide Family

Within the broader pyridine N-oxide family, 2-Ethyl-5-methylpyridine 1-oxide occupies a specific position as a dialkyl-substituted derivative. The pyridine N-oxide family encompasses a vast array of compounds ranging from the parent pyridine-N-oxide to highly substituted derivatives bearing various functional groups. The positioning of 2-Ethyl-5-methylpyridine 1-oxide within this family is defined by its specific substitution pattern and the resulting influence on molecular properties.

The compound belongs to the subclass of alkyl-substituted pyridine N-oxides, which are characterized by the presence of alkyl groups at various positions on the pyridine ring. This subclass demonstrates how alkyl substitution affects the fundamental properties of the N-oxide functionality. The specific arrangement of ethyl and methyl groups in 2-Ethyl-5-methylpyridine 1-oxide creates a unique electronic environment that influences both the stability of the N-oxide group and the compound's overall reactivity.

Comparative studies within the pyridine N-oxide family have revealed that the position and nature of substituents significantly affect key properties such as basicity, stability, and reaction selectivity. Pyridine N-oxides are generally much less basic than their parent pyridines, with the protonated form of pyridine-N-oxide having a pKa of 0.8. The presence of electron-donating alkyl groups in 2-Ethyl-5-methylpyridine 1-oxide is expected to modulate this basicity, though specific measurements for this compound are not widely reported in the literature.

The structural relationship between 2-Ethyl-5-methylpyridine 1-oxide and other members of the pyridine N-oxide family can be illustrated through the following comparison table:

Compound	Molecular Formula	Substitution Pattern	Key Features
Pyridine-N-oxide	C₅H₅NO	Unsubstituted	Parent compound, pKa 0.8
2-Methylpyridine N-oxide	C₆H₇NO	2-Methyl	Single alkyl substitution
2-Ethyl-5-methylpyridine 1-oxide	C₈H₁₁NO	2-Methyl, 5-Ethyl	Dialkyl substitution
2,3,5-Trimethylpyridine N-oxide	C₈H₁₁NO	Trimethyl	Multiple methyl groups

Relationship to Parent Compound 2-Ethyl-5-methylpyridine

The relationship between 2-Ethyl-5-methylpyridine 1-oxide and its parent compound 2-Ethyl-5-methylpyridine represents a fundamental example of N-oxidation in heterocyclic chemistry. The parent compound, 2-Ethyl-5-methylpyridine, is an organic compound with the molecular formula C₈H₁₁N and serves as the direct precursor to the N-oxide derivative. This transformation involves the selective oxidation of the pyridine nitrogen atom while preserving the integrity of the aromatic ring and alkyl substituents.

2-Ethyl-5-methylpyridine, also known as 5-Ethyl-2-methylpyridine, is produced industrially through the condensation of paraldehyde and ammonia via the Chichibabin reaction. This parent compound exhibits typical pyridine characteristics, including basicity and nucleophilic properties at the nitrogen center. The compound has a density of 0.9 ± 0.1 grams per cubic centimeter, a boiling point of 176.0 ± 9.0 degrees Celsius at 760 millimeters of mercury, and a melting point of -70.9 degrees Celsius.

The oxidation of 2-Ethyl-5-methylpyridine to its 1-oxide derivative can be achieved through various methods, with peracid oxidation being the most common approach. This transformation significantly alters the electronic properties of the molecule, converting the basic nitrogen center to a dipolar N-oxide functionality. The resulting compound, 2-Ethyl-5-methylpyridine 1-oxide, exhibits markedly different physical and chemical properties compared to its parent compound.

The structural comparison between the parent compound and its N-oxide derivative reveals the specific changes induced by oxidation:

Property	2-Ethyl-5-methylpyridine	2-Ethyl-5-methylpyridine 1-oxide
Molecular Formula	C₈H₁₁N	C₈H₁₁NO
Molecular Weight	121.18 g/mol	137.18 g/mol
Chemical Abstracts Service Number	104-90-5	768-44-5
Density	0.9 ± 0.1 g/cm³	0.98 g/cm³
Boiling Point	176.0 ± 9.0°C	296.2°C
Nitrogen Character	Basic	Dipolar N-oxide

The conversion from parent compound to N-oxide represents more than a simple oxidation reaction; it fundamentally alters the molecule's reactivity profile and synthetic utility. While 2-Ethyl-5-methylpyridine serves primarily as a precursor to nicotinic acid and other pyridine derivatives, the N-oxide form opens new synthetic pathways and enables reactions that are not accessible with the parent compound. This relationship demonstrates the strategic importance of N-oxidation in expanding the synthetic potential of heterocyclic compounds and accessing novel molecular architectures through controlled functional group manipulation.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

Table 1: Molecular and Structural Properties

Compound Name	CAS Number	Molecular Formula	Key Functional Groups	Applications/Synthesis Highlights
2-Ethyl-5-methylpyridine 1-oxide	17194-82-0	C₈H₉NO₂	Pyridine N-oxide	Maillard product; SPE internal standard
5-Ethyl-2-methylpyridine	104-90-5	C₈H₁₁N	Pyridine	Laboratory chemical (Sisco Research)
3-Hydroxymethylpyridine 1-oxide	Not provided	C₆H₇NO₂	Pyridine N-oxide, hydroxymethyl	Precursor for 2,6-dicyano-3-methylpyridine synthesis
Levidine 1-oxide (4-methylquinoline 1-oxide)	Not provided	C₁₀H₉NO	Quinoline N-oxide	Oxidized via SeO₂/peroxide systems for reaction optimization

2-Ethyl-5-methylpyridine 1-oxide

• Synthesis: Limited explicit data in the evidence, but pyridine N-oxides are typically synthesized via oxidation of pyridines using agents like hydrogen peroxide or peracids.
• Reactivity : The N-oxide group enhances electrophilic substitution reactivity, particularly at the 2- and 4-positions, due to electron-withdrawing effects.

5-Ethyl-2-methylpyridine (non-oxide analog)

• Synthesis : Produced via alkylation or condensation reactions.
• Reactivity : Lacks the N-oxide group, resulting in lower polarity and reduced susceptibility to electrophilic substitution compared to its oxide counterpart .

3-Hydroxymethylpyridine 1-oxide

• Reactivity: Reacts with methyl fluorosulfonate and cyanide to form 2,6-dicyano-3-methylpyridine.

Levidine 1-oxide

• Reactivity: Oxidized by SeO₂/peroxide systems under varied solvents and molar ratios to optimize reaction conditions, highlighting the influence of substituents (quinoline vs. pyridine) on oxidation pathways .

Key Research Findings

Synthesis Optimization : Levidine 1-oxide’s oxidation studies (SeO₂/peroxide) provide a framework for optimizing N-oxide reactions, though substituent positions (ethyl/methyl in 2- and 5-positions) may alter reaction efficiency .

Cyanide Displacement : 3-Hydroxymethylpyridine 1-oxide’s reaction with methyl fluorosulfonate highlights the role of functional groups (hydroxymethyl) in directing reactivity, a feature absent in 2-ethyl-5-methylpyridine 1-oxide .

Analytical Utility: The structural similarity of 2-ethyl-5-methylpyridine to HCs enables its use as an SPE internal standard, whereas non-oxide analogs lack this application .

Notes and Discrepancies

CAS Number Conflicts: lists CAS 17194-82-0 for 2-ethyl-5-methylpyridine 1-oxide, while references CAS 104-90-5 for 5-ethyl-2-methylpyridine (non-oxide isomer).

Molecular Formula Ambiguity: reports conflicting formulas (C₃H₅N₅O and C₈H₉NO₂) for 2-ethyl-5-methylpyridine 1-oxide. Cross-referencing with PubChem or SciFinder is recommended.

Q & A

Basic Research Questions

Q. What synthetic methodologies are recommended for preparing 2-ethyl-5-methylpyridine 1-oxide, and how can regioselectivity be optimized?

• Methodology : The synthesis of pyridine N-oxide derivatives typically involves oxidation of the parent pyridine using reagents like hydrogen peroxide or meta-chloroperbenzoic acid (mCPBA) in acidic conditions. For regioselectivity, steric and electronic factors must be controlled. For example, bulky substituents (e.g., ethyl and methyl groups) influence reaction pathways by directing oxidation to less hindered sites. Parallel methods for halogenated pyridine N-oxide synthesis (e.g., 3-Bromo-5-chloropyridine 1-oxide) suggest that electron-withdrawing groups enhance oxidation efficiency .
• Optimization : Use spectroscopic monitoring (e.g., FT-IR or NMR) to track intermediate formation. Adjust solvent polarity (e.g., acetic acid vs. dichloromethane) to modulate reaction kinetics .

Q. How can the structural integrity of 2-ethyl-5-methylpyridine 1-oxide be confirmed post-synthesis?

• Analytical Techniques :

• X-ray crystallography : Resolve the N-oxide group’s geometry and confirm substituent positions.
• FT-IR/Raman spectroscopy : Identify characteristic peaks for N-O stretching (~1250–1350 cm⁻¹) and pyridine ring vibrations .
• NMR : Compare δ values for methyl/ethyl protons with analogous compounds (e.g., 4-Methoxy-2,3,5-trimethylpyridine 1-oxide) to validate regiochemistry .
  • Validation : Cross-reference experimental data with computational predictions (DFT calculations) for bond angles and electronic environments .

Q. What are the common reactivity patterns of 2-ethyl-5-methylpyridine 1-oxide in substitution and redox reactions?

• Substitution : The N-oxide group activates the pyridine ring for electrophilic substitution. For instance, bromination may occur at the 4-position due to electron density modulation. Methyl/ethyl groups may sterically hinder certain sites .
• Redox : Reduction with NaBH₄ or catalytic hydrogenation can regenerate the parent pyridine. Oxidation under strong conditions (e.g., KMnO₄) may degrade the ring .
• Key Reagents : Use Lewis acids (e.g., AlCl₃) to direct electrophiles or transition-metal catalysts for cross-coupling reactions .

Advanced Research Questions

Q. How do steric and electronic effects in 2-ethyl-5-methylpyridine 1-oxide influence its coordination chemistry with transition metals?

• Mechanistic Insight : The N-oxide group acts as a Lewis base, coordinating to metals (e.g., Cu²⁺, Fe³⁺) via the oxygen lone pair. Steric hindrance from ethyl/methyl groups may limit binding modes (e.g., monodentate vs. bidentate). Compare with Copper(II) complexes of 2-ethylpyridine derivatives to assess ligand field stabilization .
• Experimental Design :

• Conduct UV-Vis and EPR spectroscopy to study metal-ligand charge transfer.
• Perform magnetic susceptibility measurements to evaluate spin states .

Q. What computational approaches are suitable for predicting the reaction pathways of 2-ethyl-5-methylpyridine 1-oxide in catalytic systems?

• Methods :

• DFT Calculations : Model transition states for substitution or oxidation reactions. Focus on Fukui indices to identify nucleophilic/electrophilic sites .
• Molecular Dynamics (MD) : Simulate solvent effects on reaction kinetics (e.g., polar aprotic vs. protic solvents) .
  • Validation : Compare computational results with experimental kinetic data (e.g., rate constants from HPLC or GC-MS monitoring) .

Q. How can contradictions in spectroscopic data (e.g., NMR vs. X-ray) for 2-ethyl-5-methylpyridine 1-oxide derivatives be resolved?

• Case Study : If NMR suggests equatorial methyl positioning but X-ray shows axial, consider dynamic effects (e.g., ring puckering in solution). Use variable-temperature NMR to assess conformational flexibility .
• Statistical Analysis : Apply principal component analysis (PCA) to correlate spectral data across multiple derivatives. Reference guidelines for data consistency in chemical characterization .

Methodological Tables

Table 1 : Key Analytical Parameters for 2-Ethyl-5-methylpyridine 1-Oxide

Property	Technique	Expected Output	Reference
N-O Stretching	FT-IR	~1280–1320 cm⁻¹
Ring Proton Chemical Shift	¹H NMR (CDCl₃)	δ 2.4–2.6 (methyl), δ 1.2–1.4 (ethyl)
Crystal Packing	X-ray Diffraction	Monoclinic system, P2₁/c space group

Table 2 : Reaction Optimization Variables

Variable	Impact on Regioselectivity	Example Adjustment
Solvent Polarity	Higher polarity stabilizes charged TS	Use acetic acid over toluene
Temperature	Lower temps favor kinetic control	0°C for slower side reactions
Catalyst	Lewis acids direct electrophilic attack	AlCl₃ for bromination